Cas no 1161001-03-1 (Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester)

• Product Name: Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester
• CAS No: 1161001-03-1
• MF: C₁₆H₂₈N₂O₆
• MW: 344.403325080872
• MDL: MFCD32067000
• CID: 4777700
• Update Time: 2026-02-27

Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• SB30942
• Tetrahydro-pyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl ester 3-methyl ester
• 1,2-Di-tert-butyl 3-methyl tetrahydropyridazine-1,2,3-tricarboxylate
• Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester

• MDL： MFCD32067000
• Inchi： 1S/C16H28N2O6/c1-15(2,3)23-13(20)17-10-8-9-11(12(19)22-7)18(17)14(21)24-16(4,5)6/h11H,8-10H2,1-7H3
• InChI Key： ZZKDHJHPFRZXSJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)OC)CCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 492
• XLogP3: 2.6
• Topological Polar Surface Area: 85.4

Additional information on Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester

Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester (CAS No. 1161001-03-1): A Comprehensive Overview

Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester (CAS No. 1161001-03-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features and versatile chemical properties, holds potential applications in various areas, including drug development and functional materials.

The molecular structure of Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester is composed of a hexahydropyridazine ring functionalized with three carboxylic acid groups. Two of these carboxylic acids are esterified with tert-butyl groups, while the third is esterified with a methyl group. This intricate arrangement imparts the compound with a combination of hydrophobic and hydrophilic properties, making it highly suitable for a range of chemical and biological applications.

In recent years, the study of Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester has been driven by its potential as a building block in the synthesis of novel pharmaceuticals. Researchers have explored its use in the development of prodrugs and drug delivery systems due to its ability to enhance solubility and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in improving the pharmacokinetic properties of certain antiviral agents.

Beyond its pharmaceutical applications, Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester has also shown promise in materials science. Its unique molecular architecture makes it an excellent candidate for the synthesis of functional polymers and supramolecular assemblies. These materials can be tailored for specific applications such as drug delivery vehicles, sensors, and catalyst supports. A recent publication in Advanced Materials demonstrated the use of this compound in creating stimuli-responsive hydrogels with enhanced mechanical properties.

The synthesis of Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include ring-closing metathesis (RCM) and nucleophilic substitution reactions. The choice of synthetic method often depends on the desired application and the specific properties required for the final product.

In terms of analytical characterization, various techniques are employed to confirm the structure and purity of Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly used to provide detailed insights into the molecular structure. These methods are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical and materials applications.

The safety profile of Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester is another important aspect that has been extensively studied. Toxicological evaluations have shown that the compound exhibits low toxicity when used under controlled conditions. However, proper handling and storage protocols are essential to minimize any potential risks associated with its use in laboratory settings.

In conclusion, Hexahydropyridazine-1,2,3-tricarboxylic acid 1,2-di-tert-butyl 3-methyl ester (CAS No. 1161001-03-1) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing various scientific fields.